Cas no 2172237-20-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid
• CAS No: 2172237-20-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6549886
• PubChem ID: 165537324
• Update Time: 2025-06-15

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid
• EN300-1514567
• 2172237-20-4
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-27(25(23(29)30)13-6-7-14-25)22(28)12-15-26-24(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,6-7,12-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： IKDPQPYZYBGYDF-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid (CAS No. 2172237-20-4)

In the realm of organic chemistry and pharmaceutical research, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid (CAS No. 2172237-20-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclopentane derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic agent design.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid features a cyclopentane backbone, which is functionalized with an N-methylpropanamide moiety and a carboxylic acid group. This configuration enhances its versatility in chemical reactions, particularly in the synthesis of peptide mimetics and small-molecule drugs. Researchers are increasingly exploring its utility in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the growing demand for precision medicine and personalized therapeutics.

One of the most searched topics in this domain is the role of Fmoc-protected compounds in peptide synthesis. The Fmoc group in CAS No. 2172237-20-4 offers exceptional stability under basic conditions while being selectively cleavable under mild acidic conditions, making it indispensable for orthogonal protection strategies. This property is crucial for constructing complex peptides, such as cyclic peptides and modified amino acid derivatives, which are pivotal in drug discovery pipelines. Additionally, the compound’s cyclopentane ring contributes to improved bioavailability and metabolic stability, addressing key challenges in pharmacokinetic optimization.

Another trending discussion revolves around the applications of cyclopentane-based scaffolds in drug design. The rigid yet flexible nature of the cyclopentane core in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid allows for precise spatial orientation of functional groups, enabling interactions with biological targets like proteases and kinases. This aligns with the industry’s shift toward structure-based drug design (SBDD), where molecular geometry plays a decisive role in efficacy. Furthermore, the compound’s carboxylic acid terminus facilitates conjugation with other pharmacophores, expanding its utility in prodrug development and bioconjugation.

From an industrial perspective, the synthesis and scalability of CAS No. 2172237-20-4 are subjects of keen interest. Advances in flow chemistry and green chemistry have streamlined the production of such high-value intermediates, reducing waste and improving yield. The compound’s compatibility with automated peptide synthesizers further underscores its relevance in high-throughput screening (HTS) and combinatorial chemistry, which are cornerstones of modern drug discovery platforms.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopentane-1-carboxylic acid (CAS No. 2172237-20-4) represents a multifaceted tool in medicinal chemistry. Its integration into peptide synthesis, drug design, and bioconjugation highlights its enduring value in addressing contemporary challenges in healthcare and biotechnology. As research continues to unravel its potential, this compound is poised to remain at the forefront of innovative therapeutic development.